Cas no 1806971-76-5 (3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde)
3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde
-
- Inchi: 1S/C8H5Br2F2NO/c9-2-4-1-5(3-14)13-7(6(4)10)8(11)12/h1,3,8H,2H2
- InChI Key: XNSLQVDRJYEEBY-UHFFFAOYSA-N
- SMILES: BrC1C(C(F)F)=NC(C=O)=CC=1CBr
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- XLogP3: 2.6
- Topological Polar Surface Area: 30
3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029056894-250mg |
3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde |
1806971-76-5 | 97% | 250mg |
$998.40 | 2022-03-31 | |
| Alichem | A029056894-500mg |
3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde |
1806971-76-5 | 97% | 500mg |
$1,613.70 | 2022-03-31 | |
| Alichem | A029056894-1g |
3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde |
1806971-76-5 | 97% | 1g |
$3,158.80 | 2022-03-31 |
3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde
Research Brief on 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde (CAS: 1806971-76-5)
In recent years, the compound 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde (CAS: 1806971-76-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic aldehyde derivative serves as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. Its unique structural features, including the difluoromethyl and bromomethyl substituents, make it a valuable building block for drug discovery programs.
Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that reduces byproduct formation while maintaining high regioselectivity. This advancement is particularly relevant for scaling up production while meeting the stringent quality requirements for pharmaceutical intermediates.
The compound's primary application lies in its role as a precursor for PROTAC (Proteolysis Targeting Chimera) molecules targeting various disease-relevant proteins. Researchers at several major pharmaceutical companies have incorporated this pyridine derivative into their degrader platforms, citing its excellent linker compatibility and favorable physicochemical properties. The bromine atoms serve as convenient handles for further functionalization through cross-coupling reactions.
In biochemical assays, derivatives of 1806971-76-5 have shown promising activity against several cancer-associated kinases. A recent study published in ACS Chemical Biology (2024) reported that analogs of this compound exhibited nanomolar inhibition of FLT3-ITD mutants, which are implicated in acute myeloid leukemia. The difluoromethyl group appears to play a crucial role in enhancing binding affinity through favorable interactions with hydrophobic pockets in the kinase domain.
From a safety and toxicology perspective, preliminary studies indicate that the compound requires careful handling due to its reactive bromine substituents. However, when properly protected, it demonstrates good stability under standard storage conditions. Current research is exploring prodrug strategies to mitigate potential toxicity concerns while maintaining the compound's synthetic utility.
The commercial availability of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde has increased significantly in the past two years, with multiple suppliers now offering the compound at various purity grades. This accessibility has accelerated its adoption in both academic and industrial research settings. Pricing trends suggest that as synthetic methods continue to improve, costs may decrease further, making this intermediate even more attractive for large-scale applications.
Future research directions for this compound include exploration of its use in DNA-encoded library synthesis and further investigation of its potential as a covalent warhead in targeted therapies. The presence of multiple reactive sites offers numerous possibilities for structure-activity relationship studies, particularly in the context of fragment-based drug discovery approaches.
1806971-76-5 (3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)